Cas no 1177347-57-7 (2-(4-Methoxybenzyl)pyrrolidine Oxalate)

• Product Name: 2-(4-Methoxybenzyl)pyrrolidine Oxalate
• CAS No: 1177347-57-7
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5734227
• PubChem ID: 17389656
• Update Time: 2025-06-10

2-(4-Methoxybenzyl)pyrrolidine Oxalate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1443439
• 2-[(4-Methoxyphenyl)methyl]pyrrolidineoxalicacid
• 1177347-57-7
• 2-[(4-Methoxyphenyl)methyl]pyrrolidine oxalic acid
• 2-[(4-methoxyphenyl)methyl]pyrrolidine;oxalic acid
• AKOS005143829
• 2-(4-METHOXYBENZYL)PYRROLIDINE OXALATE
• CS-0339012
• 2-(4-methoxybenzyl)-pyrrolidine oxalate
• AKKPCXDKRAXWLL-UHFFFAOYSA-N
• 2-(4-Methoxybenzyl)pyrrolidine Oxalate

• Inchi： 1S/C12H17NO.C2H2O4/c1-14-12-6-4-10(5-7-12)9-11-3-2-8-13-11;3-1(4)2(5)6/h4-7,11,13H,2-3,8-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： AKKPCXDKRAXWLL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC1CCCN1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-Methoxybenzyl)pyrrolidine Oxalate

Introduction to 2-(4-Methoxybenzyl)pyrrolidine Oxalate (CAS No. 1177347-57-7) in Modern Chemical and Pharmaceutical Research

2-(4-Methoxybenzyl)pyrrolidine Oxalate, identified by the chemical identifier CAS No. 1177347-57-7, represents a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a pyrrolidine core substituted with a 4-methoxybenzyl group and an oxalate moiety, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular biology.

The structural composition of 2-(4-Methoxybenzyl)pyrrolidine Oxalate makes it a valuable intermediate in synthetic chemistry. The presence of the pyrrolidine ring, known for its role in various bioactive molecules, combined with the electron-donating 4-methoxybenzyl group, enhances its reactivity and utility in forming complex molecular architectures. The oxalate functional group further contributes to its chemical properties, enabling diverse interactions with other biomolecules.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds for their therapeutic potential. The pyrrolidine scaffold is particularly prominent in this regard, with derivatives exhibiting a wide range of biological activities. For instance, studies have highlighted the role of pyrrolidine-based compounds in modulating enzyme activity and receptor binding, making them attractive candidates for drug development.

The 4-methoxybenzyl substituent in 2-(4-Methoxybenzyl)pyrrolidine Oxalate adds another layer of functionality, enabling further chemical modifications such as reduction or hydrolysis to yield more accessible intermediates. This flexibility is crucial in medicinal chemistry, where the ability to modify molecular structure can significantly impact biological efficacy and pharmacokinetic properties.

Current research trends indicate that compounds like 2-(4-Methoxybenzyl)pyrrolidine Oxalate are being explored for their potential in treating neurological disorders. The pyrrolidine ring is known to interact with central nervous system receptors, suggesting its utility in developing novel therapeutics for conditions such as epilepsy and Alzheimer's disease. Additionally, the methoxy group on the benzyl moiety may enhance blood-brain barrier penetration, a critical factor in CNS drug delivery.

The oxalate component of this compound also plays a role in its interactions with biological systems. While oxalates are commonly associated with kidney stones, certain derivatives have shown promise as anti-inflammatory agents. The oxalate group can participate in coordination chemistry, forming complexes with metal ions that may have therapeutic applications. This dual functionality makes 2-(4-Methoxybenzyl)pyrrolidine Oxalate a multifaceted compound worthy of further investigation.

In synthetic methodologies, 2-(4-Methoxybenzyl)pyrrolidine Oxalate serves as a building block for more complex molecules. Its reactivity allows for the introduction of additional functional groups or modifications through cross-coupling reactions, nucleophilic substitutions, or other organic transformations. Such versatility is essential in drug discovery pipelines, where rapid and efficient synthesis of target compounds is often required.

Recent advancements in computational chemistry have also enhanced the study of compounds like 2-(4-Methoxybenzyl)pyrrolidine Oxalate. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing insights into its potential pharmacological effects. These simulations are invaluable for guiding experimental design and optimizing lead compounds before they enter clinical trials.

The pharmaceutical industry's emphasis on personalized medicine has further driven interest in structurally diverse compounds like 2-(4-Methoxybenzyl)pyrrolidine Oxalate. By understanding how different molecular features influence biological activity, researchers can tailor compounds to specific patient populations or diseases. This approach aligns with the broader goal of developing more effective and targeted therapies.

Moreover, green chemistry principles are increasingly influencing synthetic routes for compounds such as this one. The development of environmentally friendly methods to produce intermediates like 2-(4-Methoxybenzyl)pyrrolidine Oxalate not only reduces waste but also improves cost-efficiency during drug development. Such innovations are critical for sustainable pharmaceutical practices.

In conclusion, 2-(4-Methoxybenzyl)pyrrolidine Oxalate (CAS No. 1177347-57-7) stands out as a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting neurological disorders and other conditions. As research continues to uncover new therapeutic possibilities and refine synthetic methodologies, this compound will undoubtedly play an important role in advancing chemical and biomedical science.